
Technical Guide: Solubility Profile and Solution
Preparation of Acid Green 16

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Acid green 16

CAS No.: 3369-56-0

Cat. No.: B1202608

Get Quote

Executive Summary
Acid Green 16 (C.I. 44025), also known as Naphthalene Green V or Wool Green S, is a

synthetic triphenylmethane dye commonly utilized in histology, textile dyeing (wool/nylon), and

biochemical tracing.[1][2][3] Its solubility behavior is governed by its ionic character—

specifically the presence of two sulfonate groups (

) balanced by sodium cations.[2][3]

This guide provides researchers with validated data on its solubility in water and ethanol,

alongside standardized protocols for preparing stable stock solutions.[2] The primary finding is

that Acid Green 16 exhibits high solubility in water (up to 100 g/L at elevated temperatures)

and moderate solubility in ethanol, often requiring specific solvation strategies to prevent

aggregation.[2]

Physicochemical Basis of Solubility
To predict and manipulate the solubility of Acid Green 16, one must understand its molecular

architecture.[2]
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Chemical Class: Triphenylmethane derivative.[2][3][4]

Ionic Nature: Anionic (Disulfonic acid sodium salt).[2][3]

Molecular Formula:

[1][2][3][5][6]

Molecular Weight: 560.62 g/mol .[1][2][3][5][6]

Mechanism of Dissolution[2][3]
In Water (Polar Protic): The sodium sulfonate groups dissociate readily, creating a hydration

shell around the anionic dye molecule.[2] This interaction is energetically favorable, leading

to high solubility.[2]

In Ethanol (Polar Organic): While ethanol is polar, its dielectric constant is lower than that of

water.[2][3] The bulky hydrophobic triphenylmethane backbone allows for interaction with the

ethyl group of ethanol, but the ionic sulfonate groups are less stabilized than in water.[2]

Consequently, solubility is lower, and the solution may require "wetting" with water to initiate

dissolution.[2]

Solubility Data Profile
The following data summarizes the solubility limits and visual characteristics of Acid Green 16
in primary solvents.
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Solvent
Solubility
Rating

Approx. Limit
(25°C)

Approx.[2][3]
Limit (90°C)

Appearance

Water (ddH₂O) High ~40–50 g/L* 90–100 g/L

Blue-Green

(Cyan

undertone)

Ethanol (95-

100%)
Moderate < 10 g/L N/A True Green

DMSO Slight < 5 g/L N/A Dark Green

Conc.[2][3]

H₂SO₄
Reactive N/A N/A

Yellow-Brown

(Color shift)

*Note: Room temperature solubility in water can vary based on the specific salt form and purity

(technical vs. analytical grade).[2][3]

Experimental Protocols: Solution Preparation
Directive: Do not simply dump powder into solvent. Triphenylmethane dyes are prone to

"clumping," where the outer layer of the powder hydrates and forms a gel barrier, preventing

the core from dissolving.[2]

Protocol A: Aqueous Stock Solution (1% w/v)
Target Concentration: 10 mg/mL (10,000 ppm) Stability: ~1-2 weeks at 4°C (protect from light).

Weighing: Accurately weigh 1.0 g of Acid Green 16 powder.

Pasting (Critical Step): Transfer powder to a beaker. Add 2–3 mL of cold deionized water.

Macerate the powder with a glass rod until a smooth, lump-free paste is formed.

Dissolution: Slowly add 80 mL of hot deionized water (approx. 80°C) to the paste while

stirring continuously.

Why Hot Water? Heat increases kinetic energy, disrupting crystal lattice interactions and

ensuring rapid, complete dissolution.[2]
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Equilibration: Allow the solution to cool to room temperature.

Final Volume: Transfer to a volumetric flask and dilute to volume (100 mL) with deionized

water.

Filtration: Filter through a 0.45 µm PES (Polyethersulfone) filter to remove any insoluble

impurities or dust.[2][3]

Protocol B: Ethanolic Stock Solution (0.1% w/v)
Target Concentration: 1 mg/mL Challenge: Direct addition to ethanol often results in poor

solubility.[2][3]

Weighing: Weigh 100 mg of Acid Green 16.

Co-Solvent Wetting: Add 1 mL of warm distilled water to the powder.[2] Stir to dissolve fully

into a concentrated aqueous concentrate.

Ethanol Addition: Slowly add 99 mL of Ethanol (95% or absolute) to the aqueous concentrate

while stirring vigorously.

Observation: If precipitation occurs, the water content is too low.[2] Add water dropwise

until the solution clears.

Storage: Store in amber glass bottles to prevent photodegradation.

Visualization: Dissolution Workflow
The following diagram illustrates the logical flow for preparing a high-quality stock solution,

highlighting the critical "Pasting" phase to avoid aggregation.

Dry Powder
(Acid Green 16)

Paste Formation
(Add minimal Cold Water)

 Prevent Clumping Primary Dissolution
(Add Hot Water ~80°C)

 Kinetic Energy
Cool to RT Dilute to Volume Filter (0.45µm)

 Remove Particulates
Ready Stock Solution

Click to download full resolution via product page
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Caption: Optimized workflow for Acid Green 16 dissolution, prioritizing the "pasting" method to

ensure homogeneity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. worlddyevariety.com [worlddyevariety.com]

2. chembk.com [chembk.com]

3. Acid Green 16 | C31H33N2NaO6S2 | CID 160685 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Acid Green 16 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]

5. cncolorchem.com [cncolorchem.com]

6. sdinternational.com [sdinternational.com]

7. Acid Green 16 - Acid Green V - Acid Green SIM from Emperor Chem [emperordye.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Solubility Profile and Solution
Preparation of Acid Green 16]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202608/docs#technical-guide-solubility-profile-and-
solution-preparation-of-acid-green-16]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1202608/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
http://www.worlddyevariety.com/acid-dyes/acid-green-16.html
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.benchchem.com/product/b1202608/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
http://www.worlddyevariety.com/acid-dyes/acid-green-16.html
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.colorantsgroup.com/acid-green-16.php
https://sdinternational.com/acid-green-16-dyes/
https://emperordye.com/tds/acid-green-16.html
https://www.researchgate.net/figure/Structure-of-the-dye-Acid-Green-16-CI-44025_fig1_327421659
http://www.worlddyevariety.com/acid-dyes/acid-green-16.html
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.benchchem.com/product/b1202608/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
http://www.worlddyevariety.com/acid-dyes/acid-green-16.html
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://emperordye.com/tds/acid-green-16.html
https://www.benchchem.com/product/b1202608/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.colorantsgroup.com/acid-green-16.php
http://www.emperordye.com/Acid-Dyes/Acid-Green-16.html
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.researchgate.net/figure/Structure-of-the-dye-Acid-Green-16-CI-44025_fig1_327421659
https://www.benchchem.com/product/b1202608?utm_src=pdf-custom-synthesis#bc-rfq
http://www.worlddyevariety.com/acid-dyes/acid-green-16.html
https://www.chembk.com/en/chem/C.I.Acid%20Green%2016
https://pubchem.ncbi.nlm.nih.gov/compound/160685
https://www.colorantsgroup.com/acid-green-16.php
https://www.cncolorchem.com/upLoad/file/20170315/14895663488888014.pdf
https://sdinternational.com/acid-green-16-dyes/
https://emperordye.com/tds/acid-green-16.html
https://www.researchgate.net/figure/Structure-of-the-dye-Acid-Green-16-CI-44025_fig1_327421659
https://www.benchchem.com/product/b1202608/docs#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
https://www.benchchem.com/product/b1202608/docs#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
https://www.benchchem.com/product/b1202608/docs#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
https://www.benchchem.com/product/b1202608/docs#technical-guide-solubility-profile-and-solution-preparation-of-acid-green-16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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